Cas no 1187468-21-8 ((2R)-2-(4-fluorophenyl)piperidine)

(2R)-2-(4-Fluorophenyl)piperidine is a chiral piperidine derivative featuring a fluorinated aromatic ring, which imparts unique electronic and steric properties. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders. The (R)-enantiomer offers distinct advantages in asymmetric synthesis due to its defined stereochemistry, enabling precise control over molecular interactions. Its fluorine substitution enhances metabolic stability and lipophilicity, making it useful for optimizing drug-like properties. The rigid piperidine scaffold further contributes to conformational restraint, aiding in the design of selective receptor ligands. Suitable for research applications in medicinal chemistry and drug discovery.

(2R)-2-(4-fluorophenyl)piperidine structure

1187468-21-8 structure

Product Name:(2R)-2-(4-fluorophenyl)piperidine

CAS No:1187468-21-8

MF:C₁₁H₁₄FN

MW:179.233966350555

CID:1208218

PubChem ID:7022098

Update Time:2025-05-27

(2R)-2-(4-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

- (2S)-2-(4-Fluorophenyl)piperidine
- (2R)-2-(4-fluorophenyl)piperidine
- DB-289782
- (S)-2-(4-Fluorophenyl)piperidine
- 1187468-21-8
- 1187468-22-9
- DTXSID40427419
- IAQQDIGGISSSQO-NSHDSACASA-N
- (R)-2-(4-Fluorophenyl)piperidine
- SCHEMBL938782
- (S)-2-(4-Fluoro-phenyl)-piperidine
- Y11795
- Inchi： 1S/C11H14FN/c12-10-6-4-9(5-7-10)11-3-1-2-8-13-11/h4-7,11,13H,1-3,8H2/t11-/m0/s1
- InChI Key： IAQQDIGGISSSQO-NSHDSACASA-N
- SMILES： FC1C=CC(=CC=1)[C@@H]1CCCCN1

Computed Properties

Exact Mass: 179.111027613g/mol
Monoisotopic Mass: 179.111027613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12Å²

(2R)-2-(4-fluorophenyl)piperidine Pricemore >>

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